Cas no 111258-04-9 (2-Naphthalenecarboxaldehyde, 1,6-dimethoxy-)

2-Naphthalenecarboxaldehyde, 1,6-dimethoxy- structure
111258-04-9 structure
Product Name:2-Naphthalenecarboxaldehyde, 1,6-dimethoxy-
CAS No:111258-04-9
MF:C13H12O3
MW:216.232583999634
CID:1196918
PubChem ID:11736058
Update Time:2025-04-20

2-Naphthalenecarboxaldehyde, 1,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxaldehyde, 1,6-dimethoxy-
    • 1,6-dimethoxynaphthalene-2-carbaldehyde
    • 111258-04-9
    • DTXSID00471357
    • Inchi: 1S/C13H12O3/c1-15-11-5-6-12-9(7-11)3-4-10(8-14)13(12)16-2/h3-8H,1-2H3
    • InChI Key: QNXLAVGMKCFRQK-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C=O)=CC=C2C=C(C=CC2=1)OC

Computed Properties

  • Exact Mass: 216.078644241g/mol
  • Monoisotopic Mass: 216.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.5Ų
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